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Compound of Interest

Compound Name: Emodin-d4

Cat. No.: B15621508

Emodin-d4: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Emodin-d4 is a deuterated form of emodin, a naturally occurring anthraquinone found in the
roots and rhizomes of various plants, including rhubarb and Polygonum cuspidatum. Emodin
has garnered significant interest in the scientific community due to its diverse pharmacological
activities, including anti-inflammatory, anti-cancer, and antiviral effects. The introduction of
deuterium atoms in Emodin-d4 provides a valuable tool for researchers, particularly in
pharmacokinetic and metabolic studies, as it can be used as an internal standard for
guantitative analysis by mass spectrometry. This guide provides an in-depth overview of the
physical and chemical properties, biological activities, and relevant experimental protocols for
Emodin-d4.

Physical and Chemical Properties

Emodin-d4 is a stable, isotopically labeled compound. While specific experimental data for the
deuterated form is limited, the physical and chemical properties are expected to be very similar
to its non-deuterated counterpart, emodin.
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Property Value Source
Molecular Formula C15HeD40Os [1112]
Molecular Weight 274.26 g/mol [1][2]
Purity >98% [3]
Appearance Orange solid [4]
Melting Point 255-257 °C (for Emodin) [4]

N Soluble in DMSO and ethanol.
Solubility ) ] ) [41[5]
Practically insoluble in water.

Store at -20°C for long-term
stability. Solutions in DMSO

Storage [6]
can be stored at -20°C for up

to 3 months.

Biological Activity and Signaling Pathways

Emaodin, and by extension Emodin-d4, exerts its biological effects through the modulation of
several key signaling pathways. Its inhibitory actions on various kinases and inflammatory
cascades make it a compound of interest for therapeutic development.

Inhibition of Pro-Inflammatory Pathways

Emodin has been shown to suppress inflammatory responses by targeting critical signaling
nodes. One of the primary pathways affected is the Toll-like receptor 4 (TLR4) signaling
cascade.

TLR4/MyD88/NF-kB Signaling Pathway

Upon activation by lipopolysaccharide (LPS), TLR4 recruits the adaptor protein MyD88,
initiating a signaling cascade that leads to the activation of the transcription factor NF-kB. NF-
KB then translocates to the nucleus, promoting the expression of pro-inflammatory cytokines.
Emodin has been demonstrated to inhibit this pathway, thereby reducing inflammation.[7][8][9]
[10][11]

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://vivanls.com/products/Emodind4-5691
https://cymitquimica.com/products/TR-A575403/481-72-1/aloe-emodin-d4-major/
https://vivanls.com/products/Emodind4-5691
https://cymitquimica.com/products/TR-A575403/481-72-1/aloe-emodin-d4-major/
https://www.invivochem.com/Emodin-d4-Frangula-emodin-d4.html
https://pubchem.ncbi.nlm.nih.gov/compound/Emodin
https://pubchem.ncbi.nlm.nih.gov/compound/Emodin
https://pubchem.ncbi.nlm.nih.gov/compound/Emodin
https://www.researchgate.net/publication/244374649_Solubility_of_Emodin_in_Alcohols
https://www.sigmaaldrich.com/US/en/product/mm/324694
https://www.benchchem.com/product/b15621508?utm_src=pdf-body
https://www.mdpi.com/1420-3049/22/10/1754
https://pubmed.ncbi.nlm.nih.gov/29057806/
https://pubmed.ncbi.nlm.nih.gov/39715879/
https://pubmed.ncbi.nlm.nih.gov/37927413/
https://pubmed.ncbi.nlm.nih.gov/15942676/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15621508?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

-

P — Translocation Transcription

Emodin-d4

Cell Survival &
Proliferation

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15621508?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Stress Stimuli ~
(e.g., LPS) -

MAPKKK >  MKK4/7

B INK

>
>

c-Jun

Transcription . [SEEGTREGRA
- Apoptosis

© 2025 BenchChem. All rights reserved.

4/7

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15621508?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Seed Cells in
96-well Plate

!

Incubate 24h

Add Emodin-d4

(various concentrations)

Incubate 24-72h

!

Add MTT Solution

!

Incubate 4h

.

Add DMSO

Read Absorbance
at 570 nm

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b15621508?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15621508?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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